![molecular formula C10H7N3O4S B5304779 5-nitro-6-[2-(3-thienyl)vinyl]-2,4(1H,3H)-pyrimidinedione](/img/structure/B5304779.png)
5-nitro-6-[2-(3-thienyl)vinyl]-2,4(1H,3H)-pyrimidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-nitro-6-[2-(3-thienyl)vinyl]-2,4(1H,3H)-pyrimidinedione is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 5-nitro-6-[2-(3-thienyl)vinyl]-2,4(1H,3H)-pyrimidinedione is not fully understood. However, it is believed to exert its antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. It may also inhibit the growth of cancer cells by interfering with DNA synthesis and repair.
Biochemical and Physiological Effects:
In addition to its antitumor activity, 5-nitro-6-[2-(3-thienyl)vinyl]-2,4(1H,3H)-pyrimidinedione has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, including topoisomerase II and xanthine oxidase. It may also modulate the immune system by increasing the production of cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using 5-nitro-6-[2-(3-thienyl)vinyl]-2,4(1H,3H)-pyrimidinedione in lab experiments is its potent antitumor activity. This makes it a promising candidate for further research in the field of cancer therapeutics. However, its mechanism of action is not fully understood, which may limit its potential use in clinical settings.
Future Directions
There are several future directions for research on 5-nitro-6-[2-(3-thienyl)vinyl]-2,4(1H,3H)-pyrimidinedione. One area of interest is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to elucidate its mechanism of action and to identify potential molecular targets for its antitumor activity. Finally, research on the pharmacokinetics and toxicity of this compound is needed to determine its potential use in clinical settings.
Synthesis Methods
The synthesis of 5-nitro-6-[2-(3-thienyl)vinyl]-2,4(1H,3H)-pyrimidinedione involves the reaction of 2-amino-4,6-dinitrophenol with 3-thiophenecarboxaldehyde in the presence of acetic acid and ethanol. This reaction leads to the formation of the intermediate compound, which is then treated with acetic anhydride to yield the final product.
Scientific Research Applications
5-nitro-6-[2-(3-thienyl)vinyl]-2,4(1H,3H)-pyrimidinedione has been extensively studied for its potential therapeutic applications. It has been shown to have potent antitumor activity against various cancer cell lines, including breast, lung, colon, and prostate cancer cells. Additionally, it has been shown to have antifungal and antibacterial properties.
properties
IUPAC Name |
5-nitro-6-[(E)-2-thiophen-3-ylethenyl]-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3O4S/c14-9-8(13(16)17)7(11-10(15)12-9)2-1-6-3-4-18-5-6/h1-5H,(H2,11,12,14,15)/b2-1+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMNNYALXRUIKLT-OWOJBTEDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C=CC2=C(C(=O)NC(=O)N2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC=C1/C=C/C2=C(C(=O)NC(=O)N2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-nitro-6-[(E)-2-(thiophen-3-yl)ethenyl]pyrimidine-2,4-diol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.